Cas no 2343963-94-8 (Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate)

• Product Name: Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate
• CAS No: 2343963-94-8
• MF: C₇H₉F₂NO₂
• MW: 177.14866900444
• CID: 5922535
• PubChem ID: 125425631
• Update Time: 2025-10-29

Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate
• EN300-7426391
• rac-methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate
• 2343963-94-8

• Inchi： 1S/C7H9F2NO2/c1-12-5(11)4-6(3-10-4)2-7(6,8)9/h4,10H,2-3H2,1H3/t4-,6+/m0/s1
• InChI Key： MVUKBCAWAGLNDF-UJURSFKZSA-N
• SMILES： C1(F)(F)[C@@]2(CN[C@H]2C(OC)=O)C1

Computed Properties

• Exact Mass: 177.06013485g/mol
• Monoisotopic Mass: 177.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 205.3±40.0 °C(Predicted)
• pka: 6.50±0.60(Predicted)

Additional information on Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate

Exploring the Unique Properties and Applications of Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate (CAS No. 2343963-94-8)

The compound Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate (CAS No. 2343963-94-8) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis methods, and emerging uses of this intriguing molecule, while also addressing common questions and trends in the field.

One of the most striking aspects of Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate is its spirocyclic structure, which combines a five-membered azaspiro ring with a carboxylate ester group. The presence of two fluorine atoms at the 1-position adds to the compound's steric and electronic complexity, making it a valuable building block in medicinal chemistry. Researchers have noted that the difluoro-azaspiro motif can significantly influence the pharmacokinetic properties of drug candidates, particularly in terms of metabolic stability and membrane permeability.

Recent studies have highlighted the growing importance of fluorinated spirocyclic compounds in drug discovery, with particular emphasis on their role in central nervous system (CNS) therapeutics. The Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate structure has shown promise in the development of novel neuroprotective agents and modulators of neurotransmitter systems. This aligns with current research trends focusing on precision medicine approaches for neurological disorders, a topic frequently searched in academic databases and AI-powered research tools.

The synthesis of Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate typically involves multi-step organic transformations, starting from readily available chiral precursors. Key steps often include asymmetric cyclization to establish the spirocenter, followed by selective fluorination and esterification. Process chemists have developed optimized routes that maintain high stereochemical purity while improving overall yield - a crucial consideration for scale-up in pharmaceutical manufacturing.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesizing difluoro-azaspiro compounds. This includes investigating catalytic methods that reduce the need for hazardous reagents and minimize waste generation. Such developments respond to the increasing demand for environmentally friendly synthetic protocols, a hot topic in both academic and industrial settings.

The pharmaceutical applications of Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate extend beyond CNS disorders. Recent patent literature suggests its utility as a key intermediate in the synthesis of protease inhibitors and kinase modulators. The compound's ability to impart favorable physicochemical properties to drug molecules makes it particularly valuable in the design of orally bioavailable therapeutics, addressing one of the most common challenges in modern drug development.

Analytical characterization of Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate presents unique challenges due to its complex stereochemistry. Advanced techniques such as chiral HPLC, X-ray crystallography, and NMR spectroscopy are typically employed to confirm structure and purity. These analytical methods are frequently searched topics among researchers working with structurally complex small molecules.

The commercial availability of Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate has improved in recent years, reflecting growing demand from the pharmaceutical research community. Suppliers now offer the compound in various quantities and purity grades, with detailed specifications for stereochemical purity - an important consideration for researchers who need to ensure reproducibility in their studies.

Looking ahead, the potential applications of difluoro-azaspiro building blocks like this compound continue to expand. Emerging research areas include their use in the development of targeted protein degraders (PROTACs) and covalent inhibitors, two rapidly growing fields in drug discovery. The compound's versatility and unique structural features position it as a valuable tool in addressing current challenges in medicinal chemistry.

For researchers considering working with Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate, it's important to note that proper handling and storage conditions are essential to maintain compound integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when handling any chemical substance.

The scientific literature surrounding azaspiro compounds and fluorinated building blocks continues to grow, with new applications and synthetic methodologies being reported regularly. Researchers interested in this field should monitor recent publications and patent applications to stay abreast of the latest developments involving Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate and related structures.

In conclusion, Methyl (3R,4R)-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylate represents an important class of synthetic intermediates with wide-ranging applications in pharmaceutical research and development. Its unique structural features and demonstrated utility in drug design ensure its continued relevance in the evolving landscape of medicinal chemistry.